Cas no 98592-34-8 (Methyl 2-chloro-4-cyanobenzoate)

• Product Name: Methyl 2-chloro-4-cyanobenzoate
• CAS No: 98592-34-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD14635863
• CID: 750547
• PubChem ID: 53845357
• Update Time: 2025-04-19

Methyl 2-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyanobenzoate
• Benzoic acid, 2-chloro-4-cyano-, methyl ester
• AMY14442
• 2-Chloro-4-cyano-benzoic acid methyl ester
• SCHEMBL392298
• A1-00749
• A856366
• 2-chloro-4-cyano benzoic acid methyl ester
• GLZBUNHGODEJPT-UHFFFAOYSA-N
• MFCD14635863
• AS-46237
• CS-0061807
• CL9182
• SY025941
• AKOS016007750
• 2-chloro-4-cyanobenzoic acid, methyl ester
• 98592-34-8
• Methyl2-chloro-4-cyanobenzoate
• DTXSID20707089
• DB-334468

• MDL： MFCD14635863
• Inchi： 1S/C9H6ClNO2/c1-13-9(12)7-3-2-6(5-11)4-8(7)10/h2-4H,1H3
• InChI Key： GLZBUNHGODEJPT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-80 ºC
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters